4-n-Butylbenzophenone

• IUPAC Name: (4-butylphenyl)-phenylmethanone
• InChI: InChI=1S/C17H18O/c1-2-3-7-14-10-12-16(13-11-14)17(18)15-8-5-4-6-9-15/h4-6,8-13H,2-3,7H2,1H3
• InChI Key: AWWLSUFHHFWRRD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)C2=CC=CC=C2
• Molecular Formula: C17H18O
• DSSTOX Substance ID: DTXSID90556627
• Molecular Weight: 238.32 g/mol
• CAS RN: 55363-57-0

Description

4-n-Butylbenzophenone is a chemical compound with the molecular formula C17H18O. It is also known by its synonyms: 4-N-BUTYLBENZOPHENONE, Methanone, (4-butylphenyl)phenyl-, and (4-Butylphenyl)(phenyl)methanone.

Molecular Structure Analysis

The molecular structure of 4-n-Butylbenzophenone is represented by the InChI code: 1S/C17H18O/c1-2-3-7-14-10-12-16(13-11-14)17(18)15-8-5-4-6-9-15/h4-6,8-13H,2-3,7H2,1H3. The molecular weight is 238.33.

Physical And Chemical Properties Analysis

4-n-Butylbenzophenone has a molecular weight of 238.33. More detailed physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Potential Applications of Benzophenones

Benzophenones are a class of organic compounds that have diverse applications due to their structural variability and complex ring systems. They exhibit a range of biological activities, including:

These properties suggest that benzophenones, potentially including 4-n-Butylbenzophenone, could be used in pharmaceuticals, specialty chemicals, and as intermediates in organic synthesis.

Unique Structural Features

The unique structural features of 4-n-Butylbenzophenone may unlock a range of applications. .

Safety and Handling

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Safety and Hazards

While specific safety data for 4-n-Butylbenzophenone is not available, it’s important to handle all chemicals with care. Always refer to the safety data sheet of the specific compound for detailed information.

Future Directions

The future directions of synthetic chemistry, including the study of compounds like 4-n-Butylbenzophenone, involve improving the ability of synthesis and enhancing the application of synthesis. This includes developing higher selectivity, higher efficiency, and more environmentally benign processes.

Synthesis routes and methods

Procedure details

A 2.8 g (0.02 mole) of benzoic acid chloride was dissolved in 30 ml of carbon disulfide and then, 4.0 g (0.03 mole) of anhydrous aluminum chloride was added to the solution. A 2.68 g (0.02 mole) of n-butyl benzene was further added to the mixture with stirring, and the reaction was carried out at room temperature for 18 hours. Carbon disulfide was distilled off from the reaction mixture and water was added and the reaction product was extracted with benzene. The benzene phase was separated and washed with 1N-NaOH and with water and was dried with anhydrous sodium sulfate. The solvent was distilled off to obtain a pale yellow oily product. The oily product was distilled under a reduced pressure to obtain 4.6 g of 4-n-butyl benzophenone having a boiling point of 184° to 188° C./6 mmHg. (yield of 96.8%).